Cas no 437764-46-0 (4-Bromo-2-fluoro-benzoic acid benzyl ester)
4-Bromo-2-fluoro-benzoic acid benzyl ester is a fluorinated and brominated aromatic ester with applications in pharmaceutical and organic synthesis. Its key structural features include a benzyl ester group, which enhances solubility and reactivity, and halogen substituents (bromo and fluoro) that facilitate further functionalization via cross-coupling or nucleophilic substitution reactions. The compound is particularly useful as an intermediate in the development of bioactive molecules, offering precise control over regioselectivity in derivatization. Its stability under standard conditions and compatibility with a range of reaction conditions make it a versatile building block for medicinal chemistry and material science research.
437764-46-0 structure
Product Name:4-Bromo-2-fluoro-benzoic acid benzyl ester
CAS No:437764-46-0
MF:C14H10BrFO2
MW:309.130406856537
MDL:MFCD28406116
CID:3987020
PubChem ID:22351348
Update Time:2025-05-27
4-Bromo-2-fluoro-benzoic acid benzyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-bromo-2-fluoro-, phenylmethyl ester
- H28500
- DB-208326
- 437764-46-0
- 4-Bromo-2-fluorobenzoic acid benzyl ester
- benzyl 4-bromo-2-fluorobenzoate
- JTXNSDOLYAYGAB-UHFFFAOYSA-N
- SCHEMBL644360
- A1-09260
- 4-Bromo-2-fluoro-benzoic acid benzyl ester
- Phenylmethyl 4-bromo-2-fluorobenzoate
-
- MDL： MFCD28406116
- Inchi： 1S/C14H10BrFO2/c15-11-6-7-12(13(16)8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key： JTXNSDOLYAYGAB-UHFFFAOYSA-N
- SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC=C(Br)C=C1F
Computed Properties
- Exact Mass: 307.98482Da
- Monoisotopic Mass: 307.98482Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
4-Bromo-2-fluoro-benzoic acid benzyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 183398-1g |
4-Bromo-2-fluoro-benzoic acid benzyl ester, 95% |
437764-46-0 | 95% | 1g |
$413.00 | 2023-09-10 | |
| Matrix Scientific | 183398-5g |
4-Bromo-2-fluoro-benzoic acid benzyl ester, 95% |
437764-46-0 | 95% | 5g |
$1156.00 | 2023-09-10 | |
| TRC | B013265-250mg |
4-Bromo-2-fluoro-benzoic acid benzyl ester |
437764-46-0 | 250mg |
$ 365.00 | 2022-06-07 | ||
| TRC | B013265-500mg |
4-Bromo-2-fluoro-benzoic acid benzyl ester |
437764-46-0 | 500mg |
$ 600.00 | 2022-06-07 | ||
| Matrix Scientific | 183398-1g |
4-Bromo-2-fluoro-benzoic acid benzyl ester, 95% |
437764-46-0 | 95% | 1g |
$413.00 | 2023-09-11 | |
| Matrix Scientific | 183398-5g |
4-Bromo-2-fluoro-benzoic acid benzyl ester, 95% |
437764-46-0 | 95% | 5g |
$1156.00 | 2023-09-11 | |
| Enamine | BBV-47042700-1.0g |
benzyl 4-bromo-2-fluorobenzoate |
437764-46-0 | 95% | 1.0g |
$328.0 | 2023-01-09 | |
| Enamine | BBV-47042700-2.5g |
benzyl 4-bromo-2-fluorobenzoate |
437764-46-0 | 95% | 2.5g |
$680.0 | 2023-10-28 | |
| Enamine | BBV-47042700-5.0g |
benzyl 4-bromo-2-fluorobenzoate |
437764-46-0 | 95% | 5.0g |
$859.0 | 2023-01-09 | |
| Enamine | BBV-47042700-10.0g |
benzyl 4-bromo-2-fluorobenzoate |
437764-46-0 | 95% | 10.0g |
$1080.0 | 2023-01-09 |
4-Bromo-2-fluoro-benzoic acid benzyl ester Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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